N-benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

Specification

• Molecular Formula: C19H24BNO4S
• Molecular Weight: 373.3 g/mol
• IUPAC Name: N-benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C19H24BNO4S/c1-18(2)19(3,4)25-20(24-18)16-10-12-17(13-11-16)26(22,23)21-14-15-8-6-5-7-9-15/h5-13,21H,14H2,1-4H3
• Standard InChI Key: BCWPSRJBANFMQG-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=C3

Introduction

N-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide is a complex organic compound that incorporates a boronic acid pinacol ester moiety, which is commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound combines a benzyl group, a sulfonamide group, and a boronic acid pinacol ester, making it a versatile intermediate in various chemical transformations.

Applications

• Organic Synthesis: This compound can serve as a versatile intermediate in cross-coupling reactions due to its boronic ester functionality.

• Pharmaceutical Research: Sulfonamides are known for their antimicrobial properties, and incorporating boronic esters may enhance or modify these properties.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation)

• Precautionary Statements: P264 (wash hands thoroughly after handling), P280 (wear protective gloves/eye protection), P302+P352 (if on skin: wash with plenty of soap and water), P337+P313 (if eye irritation persists: get medical advice/attention), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362+P364 (take off contaminated clothing and wash before reuse)

Data Table: Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
N-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide	Not specified	Not specified	1574389-50-6
1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,6-tetrahydropyridine	C₁₈H₂₆BNO₂	299.2	1048976-83-5
Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate	C₁₉H₂₆BNO₄	343.23	286961-15-7
1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	C₁₆H₂₁BN₂O₂	284.17	761446-45-1